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Cat. No.: B1250724 Get Quote

Robinlin: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Robinlin is a novel, bioactive homo-monoterpene isolated from the ethanolic extracts of

Robinia pseudoacacia (black locust). Its discovery was guided by bioactivity in the brine shrimp

lethality test, suggesting potential cytotoxic and antineoplastic properties. This document

provides a comprehensive overview of the available technical data for Robinlin, including its

chemical properties, a generalized experimental protocol for its isolation and bioactivity

assessment, and a discussion of its known biological activities. The precise mechanism of

action and the signaling pathways modulated by Robinlin have not yet been elucidated in

published literature.

Chemical and Physical Properties
Robinlin is a structurally unique homo-monoterpene.[1] While a specific CAS number has not

been assigned, other identifiers are available. The fundamental chemical and physical

properties of Robinlin are summarized in the table below.
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Property Value Source

Molecular Formula C₁₁H₁₈O₃ PubChem[2]

Molecular Weight 198.26 g/mol PubChem[2]

IUPAC Name

(6R)-6-hydroxy-3-(2-

hydroxyethyl)-2,4,4-

trimethylcyclohex-2-en-1-one

PubChem[2]

ChEMBL ID CHEMBL87256 PubChem[2]

Source Organism
Robinia pseudoacacia

(Fabaceae)
Tian et al., 2001[1]

Experimental Protocols
The following sections detail the generalized experimental procedures for the isolation and

bioactivity-guided fractionation of Robinlin from Robinia pseudoacacia, as well as the brine

shrimp lethality test used to assess its bioactivity. These protocols are based on the

methodologies described in the initial discovery of Robinlin and standard practices in natural

product chemistry.

Bioactivity-Directed Isolation of Robinlin
Robinlin was first isolated from the ethanolic extract of Robinia pseudoacacia through a

process known as bioactivity-directed fractionation.[1] This method involves a stepwise

separation of the crude extract into fractions of decreasing complexity, with each fraction being

tested for biological activity to guide the subsequent purification steps.
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Robinia pseudoacacia plant material

Ethanolic Extraction

Crude Ethanolic Extract

Solvent Partitioning / Chromatographic Separation

Generation of Fractions (e.g., Hexane, Ethyl Acetate, Methanol)

Brine Shrimp Lethality Test (BST) on each fraction

Identification of Bioactive Fraction(s)

Further Chromatographic Purification of Active Fraction(s) (e.g., HPLC)

Isolation of Pure Robinlin

Click to download full resolution via product page

Bioactivity-Directed Isolation Workflow for Robinlin.
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Brine Shrimp Lethality Test (BST)
The brine shrimp lethality test is a simple, rapid, and cost-effective preliminary screen for

cytotoxic activity. It is used to evaluate the toxicity of a substance on a living organism, in this

case, the brine shrimp Artemia salina.

Materials:

Artemia salina eggs (brine shrimp eggs)

Sea salt

Distilled water

Yeast solution (for feeding)

Test tubes or multi-well plates

Pipettes

Light source

Magnifying glass or microscope

Procedure:

Hatching of Brine Shrimp: Prepare artificial seawater by dissolving sea salt in distilled water.

Add Artemia salina eggs to the seawater and incubate for 24-48 hours with aeration and a

light source to attract the hatched nauplii.

Preparation of Test Solutions: Dissolve the crude extract, fractions, or purified Robinlin in a

suitable solvent (e.g., DMSO) and then dilute with seawater to achieve a range of

concentrations.

Exposure: Transfer a set number of brine shrimp nauplii (typically 10-15) into each test tube

or well. Add the test solutions to the respective tubes/wells. A control group with the solvent

and a negative control with only seawater should be included.
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Incubation and Observation: Incubate the nauplii with the test solutions for 24 hours. After

the incubation period, count the number of dead and surviving nauplii under a magnifying

glass.

Data Analysis: Calculate the percentage of mortality for each concentration. The LC₅₀ (lethal

concentration 50%) value, which is the concentration of the test substance that kills 50% of

the brine shrimp, is then determined using probit analysis. A lower LC₅₀ value indicates

higher cytotoxicity.

Hatch Artemia salina eggs in seawater

Prepare serial dilutions of Robinlin/extract

Add nauplii and test solutions to wells/tubes

Incubate for 24 hours

Count surviving and dead nauplii

Calculate percentage mortality and determine LC50

Assessment of Cytotoxicity
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Workflow for the Brine Shrimp Lethality Test.

Biological Activity and Signaling Pathways
Known Biological Activities
The primary reported biological activity of Robinlin is its strong cytotoxicity in the brine shrimp

lethality test.[1] This activity suggests that Robinlin may have potential as an antineoplastic

agent. However, further studies are required to confirm its efficacy and mechanism of action in

human cancer cell lines.

Signaling Pathways
Currently, there is no information available in the scientific literature regarding the specific

signaling pathways that are modulated by Robinlin. The mechanism of action through which

Robinlin exerts its cytotoxic effects remains to be elucidated. Future research in this area is

crucial to understand its potential as a therapeutic agent.

Conclusion
Robinlin is a novel homo-monoterpene with demonstrated cytotoxic activity. This technical

guide provides the foundational knowledge of its chemical properties and a generalized

experimental approach for its study. The lack of information on its mechanism of action and

interaction with cellular signaling pathways highlights a significant area for future research.

Elucidating these aspects will be critical in determining the potential of Robinlin in drug

development, particularly in the field of oncology.
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To cite this document: BenchChem. [Robinlin CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1250724#robinlin-cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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